Cas no 1795-80-8 (Benzoic acid, 2,4,6-trimethyl-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 2,4,6-trimethyl-, 1,1-dimethylethyl ester
• CAS No: 1795-80-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1369731
• PubChem ID: 10976991
• Update Time: 2025-04-20

Benzoic acid, 2,4,6-trimethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-trimethyl-, 1,1-dimethylethyl ester
• tert-butyl 2,4,6-trimethylbenzoate
• t-Butyl 2,4,6-trimethylbenZoate
• AKOS013210833
• MFCD19388663
• tert-butyl2,4,6-trimethylbenzoate
• G38055
• EN300-10430457
• tertiary-butyl 2,4,6-trimethylbenzoate
• 1795-80-8

• Inchi： 1S/C14H20O2/c1-9-7-10(2)12(11(3)8-9)13(15)16-14(4,5)6/h7-8H,1-6H3
• InChI Key： MNYYIVRHRFGITB-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters